Cas no 2361644-77-9 (2-(1,2,3,6-Tetrahydropyridin-4-yl)pyrazine hydrochloride)

• Product Name: 2-(1,2,3,6-Tetrahydropyridin-4-yl)pyrazine hydrochloride
• CAS No: 2361644-77-9
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• CID: 5327102
• Update Time: 2026-03-10

2-(1,2,3,6-Tetrahydropyridin-4-yl)pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,3,6-Tetrahydropyridin-4-yl)pyrazine hydrochloride
• 2-(1,2,3,6-Tetrahydropyridin-4-yl)pyrazine;hydrochloride
• Z3770428479

• Inchi： 1S/C9H11N3.ClH/c1-3-10-4-2-8(1)9-7-11-5-6-12-9;/h1,5-7,10H,2-4H2;1H
• InChI Key： RAPJXUSVWJECLC-UHFFFAOYSA-N
• SMILES： Cl.N1CC=C(C2C=NC=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Topological Polar Surface Area: 37.8

Additional information on 2-(1,2,3,6-Tetrahydropyridin-4-yl)pyrazine hydrochloride

Research Brief on 2-(1,2,3,6-Tetrahydropyridin-4-yl)pyrazine hydrochloride (CAS: 2361644-77-9): Recent Advances and Applications

2-(1,2,3,6-Tetrahydropyridin-4-yl)pyrazine hydrochloride (CAS: 2361644-77-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics targeting central nervous system (CNS) disorders, including neurodegenerative diseases and psychiatric conditions. This research brief aims to consolidate the latest findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic applications.

The compound's unique structure, featuring a tetrahydropyridine ring fused with a pyrazine moiety, contributes to its diverse biological activities. Recent synthetic methodologies have optimized the production of 2-(1,2,3,6-Tetrahydropyridin-4-yl)pyrazine hydrochloride, achieving higher yields and purity levels, which are critical for its application in preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency across batches.

Pharmacological evaluations have revealed that 2-(1,2,3,6-Tetrahydropyridin-4-yl)pyrazine hydrochloride exhibits notable affinity for specific neurotransmitter receptors, including dopamine and serotonin receptors. These findings suggest its potential utility in modulating dopaminergic and serotonergic pathways, which are often dysregulated in conditions such as Parkinson's disease, schizophrenia, and depression. In vitro and in vivo studies have demonstrated its neuroprotective effects, including the reduction of oxidative stress and inhibition of neuroinflammation, further supporting its therapeutic promise.

Recent preclinical studies have explored the compound's pharmacokinetic profile, revealing favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to cross the blood-brain barrier (BBB) efficiently has been a key focus, as this characteristic is essential for its efficacy in treating CNS disorders. Additionally, toxicological assessments have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses, paving the way for further clinical development.

In the context of drug development, 2-(1,2,3,6-Tetrahydropyridin-4-yl)pyrazine hydrochloride has been investigated as a lead compound for the design of analogs with enhanced potency and selectivity. Structure-activity relationship (SAR) studies have identified critical functional groups that influence its biological activity, enabling the rational design of next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of these discoveries into potential clinical candidates.

Looking ahead, ongoing research aims to elucidate the compound's mechanisms of action at the molecular level, leveraging techniques such as X-ray crystallography and molecular docking simulations. These studies are expected to provide deeper insights into its interactions with target proteins, facilitating the development of more effective and safer drugs. Furthermore, clinical trials are anticipated to evaluate its efficacy and safety in human subjects, marking a significant milestone in its journey from bench to bedside.

In conclusion, 2-(1,2,3,6-Tetrahydropyridin-4-yl)pyrazine hydrochloride (CAS: 2361644-77-9) represents a promising candidate in the field of CNS drug discovery. Its unique chemical structure, coupled with its favorable pharmacological and pharmacokinetic properties, positions it as a valuable tool for addressing unmet medical needs in neurodegenerative and psychiatric disorders. Continued research and development efforts are expected to unlock its full therapeutic potential, offering new hope for patients worldwide.